Cas no 2548982-87-0 (N-{1-[(4-cyanophenyl)methyl]pyrrolidin-3-yl}-N-methyl-1-phenylmethanesulfonamide)

• Product Name: N-{1-[(4-cyanophenyl)methyl]pyrrolidin-3-yl}-N-methyl-1-phenylmethanesulfonamide
• CAS No: 2548982-87-0
• MF: C₂₀H₂₃N₃O₂S
• MW: 369.480523347855
• CID: 5310372
• PubChem ID: 154582920
• Update Time: 2025-11-01

N-{1-[(4-cyanophenyl)methyl]pyrrolidin-3-yl}-N-methyl-1-phenylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[1-[(4-Cyanophenyl)methyl]-3-pyrrolidinyl]-N-methylbenzenemethanesulfonamide
• N-{1-[(4-cyanophenyl)methyl]pyrrolidin-3-yl}-N-methyl-1-phenylmethanesulfonamide
• AKOS040730098
• 2548982-87-0
• F6788-9440

• Inchi： 1S/C20H23N3O2S/c1-22(26(24,25)16-19-5-3-2-4-6-19)20-11-12-23(15-20)14-18-9-7-17(13-21)8-10-18/h2-10,20H,11-12,14-16H2,1H3
• InChI Key： VQNUZSCOMHBJLE-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1)(N(C)C1CN(CC2C=CC(C#N)=CC=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 369.15109816g/mol
• Monoisotopic Mass: 369.15109816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 592
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 72.8Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 541.6±60.0 °C(Predicted)
• pka: 7.83±0.40(Predicted)

Additional information on N-{1-[(4-cyanophenyl)methyl]pyrrolidin-3-yl}-N-methyl-1-phenylmethanesulfonamide

Recent Advances in the Study of N-{1-[(4-cyanophenyl)methyl]pyrrolidin-3-yl}-N-methyl-1-phenylmethanesulfonamide (CAS: 2548982-87-0)

The compound N-{1-[(4-cyanophenyl)methyl]pyrrolidin-3-yl}-N-methyl-1-phenylmethanesulfonamide (CAS: 2548982-87-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonamide derivative has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological pathways. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, which are critical for its development as a potential drug candidate.

One of the key areas of research has been the compound's role as a selective inhibitor of certain enzymes or receptors. Preliminary data suggest that it exhibits high affinity and specificity, making it a valuable tool for probing biological systems and a potential lead compound for drug development. The structural features of this molecule, including the cyanophenyl and pyrrolidinyl groups, are believed to contribute to its unique binding properties and biological activity.

Recent synthetic approaches to N-{1-[(4-cyanophenyl)methyl]pyrrolidin-3-yl}-N-methyl-1-phenylmethanesulfonamide have been optimized to improve yield and purity. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to streamline the production process. These advancements are crucial for scaling up production and ensuring the compound's availability for further preclinical and clinical studies.

Pharmacokinetic and pharmacodynamic studies have also been conducted to evaluate the compound's bioavailability, metabolism, and toxicity profile. Early results indicate favorable pharmacokinetic properties, with good oral absorption and moderate half-life. However, further investigations are needed to fully understand its metabolic pathways and potential drug-drug interactions.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating target pathways, with notable effects observed in disease models such as inflammation and cancer. For instance, it has shown inhibitory effects on specific signaling cascades that are dysregulated in these conditions. These findings underscore its potential as a therapeutic agent, though additional studies are required to validate these effects in more complex biological systems.

The safety profile of N-{1-[(4-cyanophenyl)methyl]pyrrolidin-3-yl}-N-methyl-1-phenylmethanesulfonamide has been preliminarily assessed, with no significant adverse effects reported at therapeutic doses. However, comprehensive toxicology studies are still underway to ensure its suitability for human use. These studies will be critical for advancing the compound through the drug development pipeline.

In conclusion, the recent research on N-{1-[(4-cyanophenyl)methyl]pyrrolidin-3-yl}-N-methyl-1-phenylmethanesulfonamide (CAS: 2548982-87-0) highlights its potential as a versatile and effective compound in chemical biology and pharmaceutical applications. Ongoing studies are expected to provide deeper insights into its mechanisms of action and therapeutic potential, paving the way for its future development as a drug candidate.